Cas no 87431-71-8 (1,3,4-Thiadiazol-2-amine, 5-[5-(4-chlorophenyl)pentyl]-N-methyl-)

1,3,4-Thiadiazol-2-amine, 5-[5-(4-chlorophenyl)pentyl]-N-methyl- structure
87431-71-8 structure
Product Name:1,3,4-Thiadiazol-2-amine, 5-[5-(4-chlorophenyl)pentyl]-N-methyl-
CAS No:87431-71-8
MF:C14H18ClN3S
MW:295.830820560455
CID:656324
PubChem ID:13669694
Update Time:2025-04-19

1,3,4-Thiadiazol-2-amine, 5-[5-(4-chlorophenyl)pentyl]-N-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3,4-Thiadiazol-2-amine, 5-[5-(4-chlorophenyl)pentyl]-N-methyl-
    • 5-[5-(4-chlorophenyl)pentyl]-N-methyl-1,3,4-thiadiazol-2-amine
    • DTXSID70546309
    • 87431-71-8
    • Inchi: 1S/C14H18ClN3S/c1-16-14-18-17-13(19-14)6-4-2-3-5-11-7-9-12(15)10-8-11/h7-10H,2-6H2,1H3,(H,16,18)
    • InChI Key: QMPDYYDWKGBCIY-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)CCCCCC1=NN=C(NC)S1

Computed Properties

  • Exact Mass: 295.0909965g/mol
  • Monoisotopic Mass: 295.0909965g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 7
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 66Ų
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